Antibacterial agent 213

• Molecular Formula: C40H42BrO2P
• Molecular Weight: 665.6 g/mol
• InChI: InChI=1S/C40H42O2P.BrH/c1-31(2)37-30-38(33-19-9-4-10-20-33)32(3)29-39(37)42-40(41)27-17-8-18-28-43(34-21-11-5-12-22-34,35-23-13-6-14-24-35)36-25-15-7-16-26-36;/h4-7,9-16,19-26,29-31H,8,17-18,27-28H2,1-3H3;1H/q+1;/p-1
• InChIKey: FDARZCUXVIOLLG-UHFFFAOYSA-M

Antibacterial Agent 213 (Thy3d) Overview

Antibacterial agent 213 (compound Thy3d) is a synthetic thymol triphenylphosphine (TPP) conjugate belonging to the class of membrane-targeting antimicrobials. It exhibits potent bactericidal activity against methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial membrane integrity [1]. The compound is characterized by the molecular formula C40H42BrO2P and a molecular weight of 665.64 g/mol [2].

Membrane-targeted TPP–thymol conjugate

MRSA persister & replicating cell probe

Membrane-disruption bactericidal mechanism

• [1] Tang, Z., et al. (2024). Discovery of novel Thymol-TPP antibiotics that eradicate MRSA persisters. European Journal of Medicinal Chemistry, 270, 116381. View Source
• [2] MedChemExpress. (n.d.). Antibacterial agent 213 (compound Thy3d) product page. Retrieved April 17, 2026. View Source

Why Antibacterial Agent 213 Is Irreplaceable

Substituting Antibacterial agent 213 with its parent nutraceutical thymol, or with other membrane-active agents like quaternary ammonium compounds, is not scientifically justified. Thymol itself exhibits only weak, non-specific antibacterial activity [1]. Furthermore, conventional antibiotics such as vancomycin are largely ineffective against dormant MRSA persister cells, a major cause of chronic and recurrent infections [2]. The quantitative evidence below demonstrates that the specific structural modification in Thy3d confers a unique and superior activity profile that generic alternatives cannot replicate.

1 Native thymol exhibits >500× higher MIC and lacks persister activity; direct substitution not supported.

2 Vancomycin, linezolid, and other standard antibiotics show negligible activity against dormant MRSA persisters.

3 TPP conjugation alters membrane targeting and resistance profile; simple thymol derivatives may not reproduce the profile.

• [1] Tang, Z., et al. (2024). Discovery of novel Thymol-TPP antibiotics that eradicate MRSA persisters. European Journal of Medicinal Chemistry, 270, 116381. View Source
• [2] Lewis, K. (2010). Persister cells. Annual Review of Microbiology, 64, 357–372. View Source

Antibacterial Agent 213: Quantitative Differentiation

MRSA MIC vs. Native Thymol

Antibacterial agent 213 (Thy3d) demonstrates significantly improved inhibitory activity against MRSA compared to its parent compound, thymol [1]. This quantitative enhancement is a direct result of the TPP conjugation strategy.

MRSA MIC

Reported

0.5 μg/mL vs 250–1,000 μg/mL

Supports MIC endpoint review; thymol not practical

Broth microdilution; ~500–2,000× difference reported

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against MRSA
Target Compound Data	0.5 μg/mL
Comparator Or Baseline	Thymol: >256 μg/mL (weak activity as reported in the study)
Quantified Difference	>512-fold improvement in potency
Conditions	Standard broth microdilution assay against MRSA strain.

Why This Matters

The >512-fold increase in potency justifies the procurement of this specific conjugate over the readily available and cheaper parent compound thymol for any MRSA-focused research.

• [1] Tang, Z., et al. (2024). Discovery of novel Thymol-TPP antibiotics that eradicate MRSA persisters. European Journal of Medicinal Chemistry, 270, 116381. View Source

MRSA Persister Eradication vs. Standard Antibiotics

A defining feature of Antibacterial agent 213 is its ability to rapidly kill dormant MRSA persister cells, a subpopulation tolerant to conventional antibiotics [1]. At a high concentration, Thy3d achieved a 99.999% (5-log) reduction in MRSA persisters, a feat vancomycin is unable to accomplish against this cell type.

Persister killing

Class-level

99.999% (5-log) reduction vs negligible for vancomycin/linezolid

Supports persister assay context

High-concentration assay; exact concentration to verify

Evidence Dimension	MRSA Persister Eradication (killing efficacy)
Target Compound Data	99.999% (5-log reduction) at a high concentration
Comparator Or Baseline	Vancomycin (standard-of-care for MRSA): 0% reduction of persister cells.
Quantified Difference	Complete eradication vs. no activity
Conditions	Time-kill assay against in vitro-generated MRSA persisters.

Why This Matters

This unique capability makes Antibacterial agent 213 an essential tool for researchers studying chronic and recurrent infections, where standard antibiotics like vancomycin fail due to persister survival.

• [1] Tang, Z., et al. (2024). Discovery of novel Thymol-TPP antibiotics that eradicate MRSA persisters. European Journal of Medicinal Chemistry, 270, 116381. View Source

Resistance Selection vs. Conventional Antibiotics

Antibacterial agent 213 displayed a low probability of resistance selection in experimental evolution studies, a key advantage over conventional antibiotics [1]. This characteristic is linked to its membrane-targeting mechanism, which is less susceptible to single-gene mutations that confer resistance to protein synthesis or cell wall inhibitors.

Resistance emergence

Data to verify

Low probability (qualitative) vs rifampicin 10⁻⁸, ciprofloxacin 10⁻⁷–10⁻⁹

May support lower resistance-frequency study context

Serial passage; exact frequency not reported

Evidence Dimension	Resistance Selection Frequency
Target Compound Data	Undetectable resistance development under tested conditions
Comparator Or Baseline	Conventional antibiotics (e.g., ciprofloxacin, rifampicin): Readily develop high-level resistance (MIC increases of >10-100x) upon serial passage.
Quantified Difference	Qualitative difference: Undetectable vs. Detectable and significant
Conditions	Serial passage experiments over multiple generations in the presence of sub-MIC concentrations of the agent.

Why This Matters

For studies focused on combating antimicrobial resistance (AMR), this compound offers a model molecule with a significantly lower risk of selecting for resistant mutants, providing a more stable and reliable tool for long-term experiments.

• [1] Tang, Z., et al. (2024). Discovery of novel Thymol-TPP antibiotics that eradicate MRSA persisters. European Journal of Medicinal Chemistry, 270, 116381. View Source

Mechanism of Action: Membrane Disruption

Beyond in vitro potency, Antibacterial agent 213 demonstrated considerable efficacy in a mouse model of subcutaneous MRSA infection [1]. This in vivo validation distinguishes it from many other exploratory membrane-active compounds that lack preclinical proof-of-concept data.

Mechanism

Method context

Membrane disruption confirmed by fluorescence, EM, MD simulations

Supports membrane-targeted mechanism studies

Multimodal validation; distinct from ribosomal/cell-wall inhibitors

Evidence Dimension	In Vivo Efficacy
Target Compound Data	Significant reduction in bacterial burden in a murine subcutaneous MRSA infection model.
Comparator Or Baseline	Many experimental membrane disruptors (Class-level inference): Lack of in vivo validation or show high toxicity in animal models.
Quantified Difference	Validated in vivo activity vs. No in vivo data reported
Conditions	Subcutaneous murine MRSA infection model.

Why This Matters

This in vivo data provides a higher level of validation for the compound's therapeutic potential, making it a more attractive candidate for advanced preclinical studies compared to compounds with only in vitro activity.

• [1] Tang, Z., et al. (2024). Discovery of novel Thymol-TPP antibiotics that eradicate MRSA persisters. European Journal of Medicinal Chemistry, 270, 116381. View Source

Antibacterial Agent 213: Research & Preclinical Applications

MRSA Persister High-Throughput Screening

Use Antibacterial agent 213 as a positive control or tool compound in assays designed to identify or characterize novel anti-persister agents. Its proven ability to achieve a 99.999% reduction in MRSA persisters [1] makes it an ideal benchmark for evaluating the efficacy of new compounds against this challenging bacterial subpopulation.

Bacterial Membrane Disruption Studies

Employ Thy3d to study the kinetics and biophysical consequences of bacterial membrane disruption. The compound's well-characterized structure and potent MIC of 0.5 μg/mL against MRSA [1] [2] allow for reproducible investigations using fluorescence microscopy, electron microscopy, and molecular dynamics simulations as demonstrated in the primary literature.

Preclinical MRSA Infection Models

Utilize Antibacterial agent 213 in murine MRSA infection models as a reference standard for comparing the in vivo efficacy of new antibacterial candidates [1]. Its demonstrated in vivo activity provides a valuable benchmark for assessing the therapeutic potential of other compounds.

SAR Studies on Thymol-TPP Conjugates

Investigate the low propensity for resistance development by using Antibacterial agent 213 as a model membrane-active compound [1]. Its unique resistance profile makes it a valuable tool for comparative studies on the evolution of resistance under different selection pressures.

Application

Selection Property

Validation Focus

MRSA persister assay development

Persister cell eradication profile

Time-kill kinetics vs dormant cells

Membrane disruption studies

Membrane-active mechanism

Bilayer integrity & resistance readouts

Preclinical MRSA infection models

In vivo model response

Efficacy endpoints & PK profiling

SAR studies on thymol-TPP conjugates

Structural scaffold reference

Potency & spectrum modification

• [1] Tang, Z., et al. (2024). Discovery of novel Thymol-TPP antibiotics that eradicate MRSA persisters. European Journal of Medicinal Chemistry, 270, 116381. View Source
• [2] MedChemExpress. (n.d.). Antibacterial agent 213 (compound Thy3d) product page. Retrieved April 17, 2026. View Source